Cas no 57612-04-1 (Oxalic Acid;pentyl 4-aminopiperidine-4-carboxylate)

Oxalic Acid;pentyl 4-aminopiperidine-4-carboxylate structure
57612-04-1 structure
Product name:Oxalic Acid;pentyl 4-aminopiperidine-4-carboxylate
CAS No:57612-04-1
MF:C13H24N2O6
MW:304.339464187622
CID:1605633
PubChem ID:3044670

Oxalic Acid;pentyl 4-aminopiperidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Pentyl 4-amino-4-piperidinecarboxylate ethanedioate (1:2)
    • Dioxalate de l'amino-4 isonipecotate de pentyle [French]
    • 4-Piperidinecarboxylic acid, 4-amino-, pentyl ester, ethanedioate (1:2)
    • AC1MIHOU
    • LS-114623
    • Dioxalate de l'amino-4 isonipecotate de pentyle
    • pentyl 4-aminopiperidine-4-carboxylate
    • oxalic acid,pentyl 4-aminopiperidine-4-carboxylate
    • oxalic acid
    • DTXSID80206265
    • 57612-04-1
    • Oxalic Acid;pentyl 4-aminopiperidine-4-carboxylate
    • Inchi: InChI=1S/C11H22N2O2.C2H2O4/c1-2-3-4-9-15-10(14)11(12)5-7-13-8-6-11;3-1(4)2(5)6/h13H,2-9,12H2,1H3;(H,3,4)(H,5,6)
    • InChI Key: WUBWEOYMRNINDP-UHFFFAOYSA-N
    • SMILES: CCCCCOC(=O)C1(CCNCC1)N.C(=O)(C(=O)O)O

Computed Properties

  • Exact Mass: 304.16352
  • Monoisotopic Mass: 304.16343649g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 7
  • Complexity: 272
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 139Ų

Experimental Properties

  • PSA: 138.95

Oxalic Acid;pentyl 4-aminopiperidine-4-carboxylate Related Literature

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